N-(2-chloro-4-methylphenyl)-2-((3-isopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2-chloro-4-methylphenyl)-2-[[3-(3-methylbutyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H24ClN3O3S/c1-14(2)10-11-28-23(30)22-21(16-6-4-5-7-19(16)31-22)27-24(28)32-13-20(29)26-18-9-8-15(3)12-17(18)25/h4-9,12,14H,10-11,13H2,1-3H3,(H,26,29)
• InChI Key: QYWVWUWZZAIBLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CCC(C)C)OC4=CC=CC=C43)Cl
• Molecular Formula: C24H24ClN3O3S
• Molecular Weight: 470.0 g/mol

Description

N-(2-chloro-4-methylphenyl)-2-((3-isopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H24ClN3O3S and its molecular weight is 469.98. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Drug Design

Compounds with complex structures, such as N-(2-chloro-4-methylphenyl)-2-((3-isopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide, often serve as key intermediates or end products in the synthesis of potential pharmacological agents. For example, the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has been investigated for their anti-inflammatory and analgesic activities, highlighting the importance of such compounds in drug discovery processes (Abu‐Hashem et al., 2020).

Antitumor and Anticancer Activity

The structural motifs present in these compounds are frequently explored for their potential antitumor and anticancer activities. For instance, the design and synthesis of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives have been carried out with a focus on discovering new anticancer agents, demonstrating an appreciable cancer cell growth inhibition against various cancer cell lines (Al-Sanea et al., 2020).

Antimicrobial Activity

The exploration of novel compounds for antimicrobial activity is crucial in addressing the growing concern of antibiotic resistance. A study on the synthesis and antimicrobial activity of novel thienopyrimidine linked rhodanine derivatives, for example, showcases the potential of such compounds in combating bacterial infections by demonstrating potency against various bacterial strains (Kerru et al., 2019).